Cas no 618-58-6 (3,5-Dibromobenzoic acid)

3,5-Dibromobenzoic acid is a brominated aromatic carboxylic acid with the molecular formula C₇H₄Br₂O₂. It is widely utilized as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of bromine substituents at the 3 and 5 positions enhances its reactivity in electrophilic and nucleophilic substitution reactions, making it valuable for constructing complex molecular frameworks. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. Additionally, the compound serves as a precursor for ligands and catalysts in coordination chemistry. Its well-defined structure and reliable reactivity profile make it a preferred choice for research and industrial applications.
3,5-Dibromobenzoic acid structure
3,5-Dibromobenzoic acid structure
Product Name:3,5-Dibromobenzoic acid
CAS No:618-58-6
MF:C7H4Br2O2
MW:279.913460731506
MDL:MFCD00051758
CID:38999
PubChem ID:12063
Update Time:2025-10-29

3,5-Dibromobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dibromobenzoic acid
    • 3,5-Dibrom-benzoesaeure
    • 3,5-dibromobenzoate
    • 3,5-dibromo-benzoic acid
    • BENZOIC ACID,3,5-DIBROMO
    • 3,5-Dibromobenzoicacid
    • BENZOIC ACID, 3,5-DIBROMO-
    • Benzoicacid, 3,5-dibromo-
    • SFTFNJZWZHASAQ-UHFFFAOYSA-N
    • PubChem3861
    • Maybridge1_003318
    • KSC358A3H
    • RARECHEM AL BO 0773
    • HMS550O18
    • STR06332
    • C
    • EN300-105788
    • AM20060245
    • MFCD00051758
    • AE-641/00128058
    • AC-7431
    • PS-7239
    • InChI=1/C7H4Br2O2/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H,(H,10,11
    • 4-09-00-01028 (Beilstein Handbook Reference)
    • J-511270
    • 3,5-Dibromobenzoic acid, 95%
    • 618-58-6
    • CS-M1190
    • FT-0614510
    • CK2212
    • CCG-239898
    • AKOS005255111
    • D2353
    • SCHEMBL8361
    • AB02139
    • DTXSID60210800
    • SY006266
    • BRN 1940691
    • A8564
    • DB-022007
    • AE-848/30748005
    • 628-687-8
    • DTXCID50133291
    • MDL： MFCD00051758
    • Inchi： 1S/C7H4Br2O2/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H,(H,10,11)
    • InChI Key： SFTFNJZWZHASAQ-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C=C(C(=O)O)C=1)Br
    • BRN： 1940691

Computed Properties

  • Exact Mass: 277.85800
  • Monoisotopic Mass: 277.857805
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: White needle or sheet crystals.2. density (g/ml, 25 ℃)
  • Density: 1.9661 (rough estimate)
  • Melting Point: 218-220 °C (lit.)
  • Boiling Point: 355.2℃ at 760 mmHg
  • Flash Point: 168.6℃
  • Refractive Index: 1.4970 (estimate)
  • Solubility: Very faint turbidity in methanol.
  • PSA: 37.30000
  • LogP: 2.90980

3,5-Dibromobenzoic acid Security Information

3,5-Dibromobenzoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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3,5-Dibromobenzoic acid Production Method

3,5-Dibromobenzoic acid Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:618-58-6)3,5-Dibromobenzoic acid
Order Number:A8564
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:00
Price ($):220.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:618-58-6)3,5-Dibromobenzoic acid
A8564
Purity:99%
Quantity:500g
Price ($):220.0
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